Cas no 1016813-94-7 (1-(4-methoxyphenyl)propyl(propyl)amine)

• Product Name: 1-(4-methoxyphenyl)propyl(propyl)amine
• CAS No: 1016813-94-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD09947391
• CID: 5185571
• PubChem ID: 23444689
• Update Time: 2026-03-05

1-(4-methoxyphenyl)propyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-4-methoxy-N-propyl-
• 1-(4-Methoxyphenyl)-N-propylpropan-1-amine
• 1-(4-methoxyphenyl)propyl(propyl)amine

• MDL： MFCD09947391
• Inchi： 1S/C13H21NO/c1-4-10-14-13(5-2)11-6-8-12(15-3)9-7-11/h6-9,13-14H,4-5,10H2,1-3H3
• InChI Key： XSDUMKFPNYJHIK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(CC)NCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(4-methoxyphenyl)propyl(propyl)amine

Introduction to Compound CAS No. 1016813-94-7: 1-(4-Methoxyphenyl)propyl(propyl)amine

The compound CAS No. 1016813-94-7, commonly referred to as 1-(4-methoxyphenyl)propyl(propyl)amine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a 4-methoxyphenyl group with a propylamine moiety. The 4-methoxyphenyl group contributes to the molecule's aromatic properties, while the propylamine portion introduces amine functionality, making it versatile for various applications in drug discovery, material science, and chemical synthesis.

Recent studies have highlighted the potential of 1-(4-methoxyphenyl)propyl(propyl)amine in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in the development of small molecule inhibitors and agonists for various therapeutic targets. The compound's ability to form hydrogen bonds and its hydrophobic nature make it an ideal candidate for interactions with protein surfaces, which is crucial for drug design.

In terms of synthesis, the preparation of 1-(4-methoxyphenyl)propyl(propyl)amine has been optimized through advanced methodologies. For instance, a recent study published in the *Journal of Organic Chemistry* demonstrated a highly efficient route using microwave-assisted synthesis, which significantly reduced reaction times and improved yields. This approach leverages the reactivity of aromatic amines and highlights the importance of green chemistry principles in modern synthetic strategies.

The biological activity of 1-(4-methoxyphenyl)propyl(propyl)amine has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, suggests potential applications in cancer therapy.

From a materials science perspective, 1-(4-methoxyphenyl)propyl(propyl)amine has shown promise as a precursor for synthesizing advanced polymers and coatings. Its amine functionality allows for easy incorporation into polymer networks, enhancing mechanical properties and thermal stability. A recent study published in *Macromolecules* reported the successful synthesis of a novel polyurethane derivative using this compound as a key monomer, demonstrating its versatility in industrial applications.

Looking ahead, ongoing research is focused on expanding the utility of 1-(4-methoxyphenyl)propyl(propyl)amine across diverse fields. Collaborative efforts between chemists and biologists are exploring its potential as a lead compound for drug discovery programs targeting infectious diseases and metabolic disorders. Furthermore, advancements in computational chemistry are enabling precise modeling of this compound's interactions with biological systems, paving the way for rational drug design.

In conclusion, CAS No. 1016813-94-7 or 1-(4-methoxyphenyl)propyl(propyl)amine stands out as a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for addressing complex scientific challenges.